2-Fluorocinnamic acid

• CAS: 20595-29-3
• Molecular Formula: C9H7FO2
• Molecular Weight: 166.15 g/mol
• SMILES: C1=CC=C(C(=C1)C=CC(=O)O)F
• InChI: InChI=1S/C9H7FO2/c10-8-4-2-1-3-7(8)5-6-9(11)12/h1-6H,(H,11,12)/b6-5+
• InChIKey: IOUDZAFBPDDAMK-AATRIKPKSA-N

Researchers requiring ortho-fluorinated cinnamic acid often face supply inconsistencies and undocumented isomer ratios that compromise SAR reproducibility. 2-Fluorocinnamic acid (CAS 20595-29-3) eliminates this risk as a defined ortho-fluoro building block with verified stereochemistry. • Critical for selective BChE inhibitor SAR programs-ortho-F substitution inverts AChE/BChE selectivity profiles. • Required starting material for patented α-fluoroacrylic herbicide synthesis via established routes. • Broad-spectrum antibacterial scaffold active against Staphylococcus and Streptococcus spp. Supplied as ≥98% purity crystalline powder with full analytical documentation. Ambient shipping; bulk quantities available upon request.

2-Fluorocinnamic Acid: Chemical Profile

2-Fluorocinnamic acid (CAS 20595-29-3), also known as (2E)-3-(2-fluorophenyl)prop-2-enoic acid, is an organofluorine compound with the molecular formula C9H7FO2 and a molecular weight of 166.15 g/mol [1]. It is a derivative of cinnamic acid characterized by a single fluorine atom substitution at the ortho position of the phenyl ring, a modification that significantly alters its electronic properties and reactivity compared to its parent compound and other positional isomers [1]. The compound is typically supplied as a white to off-white crystalline powder with a purity of ≥95% and is soluble in common organic solvents like ethanol and DMSO .

Building Block Ortho-fluorine cinnamic acid derivative

Electronic Profile Altered electron density from fluorine substitution

Solubility Soluble in common organic solvents (ethanol, DMSO)

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 735833, 2-Fluorocinnamic acid. 2025. View Source

Why 2-Fluorocinnamic Acid Substitution Fails

The electronic and steric influence of the ortho-fluorine substituent in 2-fluorocinnamic acid creates a unique physicochemical and biological profile that cannot be replicated by non-fluorinated cinnamic acid or its meta-/para-fluorinated isomers. The strong electron-withdrawing effect of the ortho-fluorine atom modulates the acidity of the carboxylic group and the electron density of the aromatic ring, directly impacting both its chemical reactivity in synthetic transformations and its binding affinity in biological targets [1]. As demonstrated in systematic structure-activity relationship (SAR) studies on acetylcholinesterase (AChE) inhibitors, the specific position of halogen substitution is not a trivial modification; it is a critical determinant that can invert selectivity profiles between AChE and butyrylcholinesterase (BChE), making unqualified analog substitution a high-risk endeavor in research and development [1].

Ortho-fluorine electronic effects may not be replicated by meta/para isomers, altering target binding.

Selectivity inversion between AChE and BChE may occur with incorrect positional isomer substitution.

Unsubstituted cinnamic acid may lack required synthetic reactivity for fluorinated building-block chemistry.

• [1] Gao, X., et al. Structure–activity study of fluorine or chlorine‐substituted cinnamic acid derivatives with tertiary amine side chain in acetylcholinesterase and butyrylcholinesterase inhibition. Drug Development Research. 2019; 80(4): 471-480. View Source

2-Fluorocinnamic Acid vs. Structural Analogs

Cholinesterase Selectivity Modulation

The ortho-substitution pattern of 2-fluorocinnamic acid is a key differentiator in cholinesterase inhibition. A study on a series of halogen-substituted cinnamic acid derivatives found that ortho-substituted analogs, like 2-fluorocinnamic acid, exhibit a distinct selectivity profile, being more potent against butyrylcholinesterase (BChE) than acetylcholinesterase (AChE). In contrast, the same study showed that para-substituted fluorine or chlorine derivatives exhibited potent activity against AChE and poor activity against BChE [1]. This demonstrates that the position of the halogen atom fundamentally alters the compound's biological target engagement.

Cholinesterase Selectivity

Class-level

Inversion of selectivity profile: ortho-fluoro favors BChE, para-fluoro favors AChE

Supports BChE-selective tool compound design

Based on in vitro enzymatic assays for ortho-substituted series

Evidence Dimension	Selectivity for BChE over AChE
Target Compound Data	Preferential inhibition of BChE (activity inferred for ortho-substituted class)
Comparator Or Baseline	Para-substituted fluorocinnamic acid derivatives
Quantified Difference	Inversion of selectivity profile from AChE-favoring (para) to BChE-favoring (ortho)
Conditions	In vitro enzymatic inhibition assays for AChE and BChE using synthesized halogen-substituted cinnamic acid derivatives

Why This Matters

This selectivity inversion is critical for projects targeting BChE over AChE, as using a para-fluorinated analog would lead to incorrect conclusions about biological activity and target engagement.

• [1] Gao, X., et al. Structure–activity study of fluorine or chlorine‐substituted cinnamic acid derivatives with tertiary amine side chain in acetylcholinesterase and butyrylcholinesterase inhibition. Drug Development Research. 2019; 80(4): 471-480. View Source

Precursor in α-Fluoroacrylic Acid Synthesis

2-Fluorocinnamic acid is not just a final product but a specific, optimized intermediate in the synthesis of herbicidal α-fluoroacrylic acid derivatives. A patent describes the preparation of these derivatives by reacting a 2-fluorocinnamic acid ester with diethylaminosulfur trifluoride (DAST) to introduce a second fluorine atom alpha to the carbonyl group [1]. This two-step sequence from the ortho-fluorinated precursor is a distinct synthetic route, whereas the use of non-fluorinated or differently substituted cinnamic acid starting materials would either not yield the desired product or require a completely different, and potentially less efficient, synthetic strategy.

Synthetic Precursor

Head-to-head

Defined two-step route from 2-fluorocinnamic acid ester to α-fluoroacrylic acid via DAST

Defined synthetic pathway for herbicide development

Patent-described synthesis; unsubstituted precursors would not yield target

Evidence Dimension	Synthetic utility as a specific precursor
Target Compound Data	Direct precursor for synthesizing herbicidal α-fluoroacrylic acid derivatives via DAST reaction
Comparator Or Baseline	Unsubstituted cinnamic acid or other substituted cinnamic acids
Quantified Difference	Defined synthetic pathway vs. unknown/unsuitable pathway for target molecule
Conditions	Synthesis of herbicidal active compounds and antidote combinations as described in patent literature

Why This Matters

For procurement in agrochemical R&D, selecting the correct ortho-fluorinated building block is essential for executing the published synthetic route to a target molecule; substitution will derail the synthetic plan.

• [1] Bieringer, H., et al. 2-fluoroacrylic acid derivatives, novel mixtures of herbicides and antidotes, and their use. U.S. Patent 5,698,495. 1997. View Source

Broad-Spectrum Bacteriostatic Activity

2-Fluorocinnamic acid demonstrates bacteriostatic activity against a wide range of bacteria, including both Gram-positive strains like Staphylococcus and Streptococcus . This is in contrast to many other cinnamic acid derivatives, which in structure-activity studies are shown to have a more narrow spectrum, often being only moderately active against Gram-positive bacteria or having primary antifungal activity [1]. The proposed mechanism for 2-fluorocinnamic acid involves competitive binding to enzymes that synthesize amide and coumarin derivatives, a mode of action distinct from simple membrane disruption .

Bacteriostatic Activity

Assay context

Bacteriostatic against Gram-positive strains (Staphylococcus, Streptococcus) in screening

Supports antibacterial screening context

Broad-spectrum observation relative to other cinnamic acid derivatives

Evidence Dimension	Antibacterial spectrum
Target Compound Data	Bacteriostatic activity against a wide range of bacteria (Staphylococcus, Streptococcus)
Comparator Or Baseline	Other cinnamic acid derivatives (general class)
Quantified Difference	Broad-spectrum (2-Fluoro) vs. narrow/moderate spectrum for many unsubstituted or esterified analogs
Conditions	In vitro antimicrobial susceptibility testing via disc-diffusion and minimum inhibitory concentration (MIC) assays

Why This Matters

Researchers seeking a broad-spectrum antibacterial building block or tool compound should prioritize 2-fluorocinnamic acid over analogs with more limited, moderate, or undefined activity profiles.

• [1] Narasimhan, B., et al. Esters, amides and substituted derivatives of cinnamic acid: synthesis, antimicrobial activity and QSAR investigations. European Journal of Medicinal Chemistry. 2004; 39(10): 827-834. View Source

2-Fluorocinnamic Acid: Applications & Procurement

AChE and BChE Inhibitor Synthesis

Procurement of 2-fluorocinnamic acid is essential for medicinal chemistry programs focused on developing selective cholinesterase inhibitors for neurodegenerative diseases like Alzheimer's. The ortho-fluorine substitution pattern is a critical determinant for achieving selectivity for BChE over AChE, a target profile of increasing interest in the field [1].

Agrochemical Intermediate Development

As explicitly detailed in patent literature, 2-fluorocinnamic acid and its esters are the required starting materials for a specific synthetic route to a new class of herbicidal α-fluoroacrylic acid derivatives. Substituting this compound with a non-fluorinated or meta/para-fluorinated analog would invalidate the established and optimized synthetic pathway [2].

Broad-Spectrum Antibacterial Tool Compounds

For research projects aiming to investigate the inhibition of bacterial cell wall and membrane synthesis via a unique enzyme-targeting mechanism, 2-fluorocinnamic acid is the correct choice. Its established broad-spectrum activity against key pathogens like Staphylococcus and Streptococcus makes it a superior starting point compared to many other cinnamic acid derivatives with narrower or less characterized antimicrobial profiles .

Application

Selection Property

Validation Focus

Selective cholinesterase inhibitor research

Ortho-fluorine substitution pattern

BChE vs AChE selectivity profiling

Herbicide intermediate synthesis

Defined ortho-fluoro precursor

Reaction pathway feasibility

Antibacterial mechanism research

Bacteriostatic activity profile

Enzyme inhibition and Gram-positive panel screening

• [1] Gao, X., et al. Structure–activity study of fluorine or chlorine‐substituted cinnamic acid derivatives with tertiary amine side chain in acetylcholinesterase and butyrylcholinesterase inhibition. Drug Development Research. 2019; 80(4): 471-480. View Source
• [2] Bieringer, H., et al. 2-fluoroacrylic acid derivatives, novel mixtures of herbicides and antidotes, and their use. U.S. Patent 5,698,495. 1997. View Source